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Cat. No.: B1229297
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Technical Support Center: Propineb Application
& Optimization
Executive Summary & Core Mechanism
Propineb is a polymeric dithiocarbamate fungicide (FRAC Code M03) containing

approximately 20% Zinc. Unlike systemic fungicides, Propineb is a contact toxicant with multi-

site activity. It acts as a protective barrier on the plant surface, releasing zinc ions and

interfering with fungal enzyme systems (specifically sulfhydryl groups) to inhibit respiration.

Critical Success Factor: Because Propineb does not translocate within the plant, coverage is

king. Optimization is not just about "how often" (interval) but "how well" (coverage

maintenance). The spray interval is dictated by three rate-limiting factors:

New Growth Dilution: Rapidly expanding tissue (e.g., apple green tip) outgrows the

protective layer.
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Environmental Degradation: UV and moisture degrade residues (Half-life: ~2.5 to 5 days on

foliage).

Wash-off: Rainfall >25mm significantly removes the barrier.

Experimental Design: The "Self-Validating" Interval
Protocol
Do not rely on a static label interval (e.g., "every 7 days") for research trials. Use this dynamic

protocol to validate the optimal interval for your specific pathosystem.

Workflow Visualization: Mode of Action & Failure Points
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Figure 1: Mechanism of Action and Environmental Failure Points. Note that rain and new

growth physically bypass the chemical intervention.

Step-by-Step Optimization Protocol
Objective: Determine the Maximum Effective Interval (MEI) without compromising control.

Baseline Calibration (Day 0):

Apply Propineb at the label rate (typically 1.5 - 2.0 kg/ha ).

Metric: Verify coverage using water-sensitive paper. Aim for 50-70 droplets/cm².

The "Half-Life" Check (Day 3-5):
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Propineb residues decline rapidly.[1][2][3] In high-UV or wet conditions, the half-life on

leaf surfaces is approximately 2.5 to 3 days [1, 2].

Action: If >15mm rain occurs within 24 hours, reset the interval (re-spray).

Disease Pressure Calculation:

Use a predictive model (e.g., Mills Table for Apple Scab).

High Pressure: Interval = 5-7 days.[4]

Low Pressure: Interval = 10-14 days.[5]

Assessment (Day 14):

Compare disease incidence on "New Growth" vs. "Old Growth."

Result: If infection is only on new leaves, your interval is too long for the crop growth rate,

not the chemical persistence.

Troubleshooting Guide: Diagnostics & Solutions
Scenario A: "I sprayed every 7 days, but I still see
infection."
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Potential Cause Diagnostic Question Technical Solution

Rapid Growth Dilution
Did the crop canopy area

double since the last spray?

Shorten Interval: During rapid

vegetative stages (e.g., V2-V6

in potatoes), shorten to 5 days.

The fungicide didn't fail; the

plant outgrew it.

Wash-off Did it rain >20mm?

Re-application: Propineb is a

surface protectant.[6] It is not

systemic. Significant rain

physically removes the barrier.

High Inoculum Load
Is the field history heavy with

Venturia or Alternaria?

Tank Mix: Propineb is a Group

M03 multi-site.[7] Mix with a

systemic (e.g., DMI or SDHI) to

attack established mycelium.

Scenario B: "I am seeing phytotoxicity (burning) on
young leaves."

Potential Cause Diagnostic Question Technical Solution

Zinc Accumulation

Are you spraying sensitive

crops (e.g., certain Brassica

spp. or Cucurbits)?

Switch Chemistry: Propineb

releases Zinc. Some crops

(like Pakchoi) are sensitive to

high Zn levels [3].[8] Switch to

Mancozeb (Mn/Zn) or Metiram

if Zn toxicity is suspected.

"Hot" Mix
Did you mix with EC

formulations or Oils?

Incompatibility Check: Avoid

mixing Propineb with

emulsifiable concentrates (EC)

or oils in hot weather (>28°C),

as this increases cuticular

penetration of Zn.

Data Analysis: Residue Decline & Safety
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When designing trials for Maximum Residue Limit (MRL) compliance, use the following

degradation kinetics data.

Table 1: Simulated Residue Decline (Potato/Tomato Foliage) Based on first-order kinetics

under temperate field conditions [1, 4].

Days After
Application (DAA)

% Residue
Remaining

Status Action Required

0 100% Full Protection None

3 ~40 - 50% Partial Protection
Re-spray if High

Pressure

7 ~10 - 15% Critical Low Mandatory Re-spray

14 < 5% Unprotected Re-infection likely

Note: The Pre-Harvest Interval (PHI) is typically 7-28 days depending on the crop to ensure

CS2 residues fall below MRLs.

Decision Support System
Use this logic flow to determine your spray interval for the coming week.
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Figure 2: Decision Matrix for Spray Interval Adjustment.

Frequently Asked Questions (FAQ)
Q: Can I mix Propineb with alkaline products (e.g., Bordeaux mixture)? A:Caution.

Dithiocarbamates degrade rapidly in high pH environments (alkaline hydrolysis). If the tank mix

pH > 9, the half-life of Propineb drops from days to minutes. Always buffer your spray water to

pH 5.0 - 6.5.

Q: Why is Propineb preferred over Mancozeb in some apple scab trials? A: Propineb releases

Zinc but contains no Manganese. In some specific apple varieties (e.g., Golden Delicious),

Manganese can contribute to fruit russeting. Propineb is often "softer" on fruit finish in these

specific cases, provided Zinc sensitivity is not an issue.
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Q: How does Propineb fit into a resistance management strategy? A: Propineb is a Group

M03 (Multi-site) fungicide. It has a very low risk of resistance. It should be used as the "tank-

mix partner" for high-risk single-site fungicides (like SDHIs or Strobilurins) to protect them from

resistance development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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